(1R,4aα)-Decahydro-2,5,5,8aβ-tetramethyl-1β-(3-methyl-2,4-pentadienyl)-naphthalen-2α-ol
(1R,4aα)-Decahydro-2,5,5,8aβ-tetramethyl-1β-(3-methyl-2,4-pentadienyl)-naphthalen-2α-ol
Brand Name:
Vulcanchem
CAS No.:
1616-86-0
VCID:
VC0157996
InChI:
InChI=1S/C20H34O/c1-7-15(2)9-10-17-19(5)13-8-12-18(3,4)16(19)11-14-20(17,6)21/h7,9,16-17,21H,1,8,10-14H2,2-6H3/b15-9+/t16-,17+,19-,20+/m0/s1
SMILES:
CC(=CCC1C2(CCCC(C2CCC1(C)O)(C)C)C)C=C
Molecular Formula:
C20H34O
Molecular Weight:
290.5 g/mol
(1R,4aα)-Decahydro-2,5,5,8aβ-tetramethyl-1β-(3-methyl-2,4-pentadienyl)-naphthalen-2α-ol
CAS No.: 1616-86-0
Main Products
VCID: VC0157996
Molecular Formula: C20H34O
Molecular Weight: 290.5 g/mol
| CAS No. | 1616-86-0 |
|---|---|
| Product Name | (1R,4aα)-Decahydro-2,5,5,8aβ-tetramethyl-1β-(3-methyl-2,4-pentadienyl)-naphthalen-2α-ol |
| Molecular Formula | C20H34O |
| Molecular Weight | 290.5 g/mol |
| IUPAC Name | (1R,2R,4aS,8aS)-2,5,5,8a-tetramethyl-1-[(2E)-3-methylpenta-2,4-dienyl]-3,4,4a,6,7,8-hexahydro-1H-naphthalen-2-ol |
| Standard InChI | InChI=1S/C20H34O/c1-7-15(2)9-10-17-19(5)13-8-12-18(3,4)16(19)11-14-20(17,6)21/h7,9,16-17,21H,1,8,10-14H2,2-6H3/b15-9+/t16-,17+,19-,20+/m0/s1 |
| Standard InChIKey | ZAZVCYBIABTSJR-ITALKTEQSA-N |
| Isomeric SMILES | C/C(=C\C[C@@H]1[C@]2(CCCC([C@@H]2CC[C@@]1(C)O)(C)C)C)/C=C |
| SMILES | CC(=CCC1C2(CCCC(C2CCC1(C)O)(C)C)C)C=C |
| Canonical SMILES | CC(=CCC1C2(CCCC(C2CCC1(C)O)(C)C)C)C=C |
| Synonyms | 9H-(labda-12,14-dien-8-ol) abienol abienol, (1R-(1alpha(E),2beta,4abeta,8aalpha))-isomer abienol, (1R-(1alpha(Z),2beta,4abeta,8aalpha))-isomer abienol, (1R-(1alpha,2beta,4abeta,8aalpha))-isomer cis-abienol |
| PubChem Compound | 643003 |
| Last Modified | Nov 11 2021 |
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